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Compound of Interest

Compound Name: HKOH-1r

Cat. No.: B8180458

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the HKOH-1r fluorescent probe, a valuable
tool for the investigation of oxidative stress, with a specific focus on the detection of hydroxyl
radicals (-OH). The information compiled herein is intended to equip researchers with the
necessary technical details to effectively utilize this probe in their studies.

Introduction to HKOH-1r

HKOH-1r is a highly sensitive and selective fluorescent probe designed for the detection of
endogenous hydroxyl radicals in living cells. The hydroxyl radical is one of the most reactive
and damaging reactive oxygen species (ROS), implicated in a wide array of physiological and
pathological processes. The ability to accurately detect and quantify -OH is crucial for
understanding its role in cellular signaling, disease pathogenesis, and for the development of
novel therapeutics targeting oxidative stress. HKOH-1r offers a robust method for monitoring
OH generation via confocal microscopy and flow cytometry.

Physicochemical and Spectroscopic Properties

The HKOH-1r probe possesses specific chemical and spectral characteristics that are
fundamental to its application in detecting hydroxyl radicals.
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Property Value Reference
Chemical Formula C34H25Cl212NO11 [1]
Molecular Weight 948.28 g/mol [1]
Excitation Maximum (Aex) ~500 nm [2]
Emission Maximum (Aem) ~520 nm [2]
Appearance Solid

Mechanism of Action

The detection of hydroxyl radicals by HKOH-1r is based on a specific chemical reaction that
results in a significant increase in fluorescence. While the precise structure of HKOH-1r is not
publicly disclosed in the reviewed literature, the general mechanism for similar probes involves
the interaction of the highly reactive hydroxyl radical with a non-fluorescent probe molecule,
leading to a structural transformation that yields a highly fluorescent product. This "turn-on”
fluorescence response allows for the sensitive detection of -OH. For a related probe, HKOH-1,
the reaction with -OH leads to the formation of a larger 1t-conjugated system, which is
responsible for the fluorescence emission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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